Cas no 1361892-18-3 (5-(Aminomethyl)-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine)

• Product Name: 5-(Aminomethyl)-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine
• CAS No: 1361892-18-3
• MF: C₉H₉F₅N₂O
• MW: 256.172579526901
• CID: 4932249
• Update Time: 2025-06-11

5-(Aminomethyl)-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C9H9F5N2O/c1-17-8-5(7(10)11)6(9(12,13)14)4(2-15)3-16-8/h3,7H,2,15H2,1H3
• InChI Key： KTRBBEBHRRRXLW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(F)F)C(=NC=C1CN)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1

Additional information on 5-(Aminomethyl)-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine

Introduction to 5-(Aminomethyl)-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1361892-18-3)

5-(Aminomethyl)-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine, identified by its CAS number 1361892-18-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and potential therapeutic applications. The unique arrangement of functional groups, including an aminomethyl side chain, difluoromethyl and trifluoromethyl substituents, and a methoxy group, imparts distinct chemical properties that make it a valuable scaffold for drug discovery and development.

The aminomethyl group at the 5-position of the pyridine ring introduces a nucleophilic center, enabling various chemical modifications such as coupling reactions with carboxylic acids or activated esters. This feature is particularly useful in the synthesis of peptidomimetics and protein-targeting agents, where the introduction of amine functionalities can enhance binding affinity and selectivity. Additionally, the presence of both difluoromethyl and trifluoromethyl groups at the 3- and 4-positions, respectively, is a hallmark of many bioactive molecules. These fluorinated substituents are known to improve metabolic stability, lipophilicity, and binding interactions with biological targets.

The methoxy group at the 2-position further modulates the electronic properties of the pyridine ring, influencing its reactivity and interactions with biological systems. This compound's structural features make it an attractive candidate for exploring novel pharmacophores in various therapeutic areas, including oncology, inflammation, and infectious diseases. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision, facilitating rational drug design.

In recent years, there has been growing interest in leveraging fluorinated pyridines as key structural elements in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can significantly alter their pharmacokinetic profiles, enhancing bioavailability while minimizing off-target effects. For instance, studies have demonstrated that fluorinated pyridines can improve the solubility and cell membrane permeability of drug candidates, making them more effective in vivo. The compound 5-(Aminomethyl)-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1361892-18-3) exemplifies these principles by incorporating multiple fluorinated moieties alongside other functional groups that enhance its biological relevance.

One notable application of this compound is in the development of kinase inhibitors, which are critical in targeted cancer therapy. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with cancer progression. By designing molecules that selectively inhibit aberrant kinase activity, researchers can develop therapies that disrupt tumor growth while minimizing side effects. The structural features of 5-(Aminomethyl)-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1361892-18-3) make it a promising lead compound for such applications. Its ability to interact with specific pockets on kinase domains while maintaining metabolic stability positions it as a candidate for further optimization.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic syndromes. By targeting key inflammatory mediators such as cytokines and chemokines, researchers aim to develop drugs that mitigate inflammation without compromising host defense mechanisms. The aminomethyl group in this compound allows for facile derivatization into molecules that can modulate inflammatory pathways by interacting with receptors or enzymes involved in immune responses.

The synthesis of 5-(Aminomethyl)-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1361892-18-3) presents unique challenges due to its complex structural framework. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the precise assembly of fluorinated pyridines from readily available precursors. Additionally, green chemistry principles have been increasingly adopted to minimize waste and improve sustainability in synthetic processes.

In conclusion,5-(Aminomethyl)-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1361892-18-3) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules with therapeutic potential. Its unique combination of functional groups positions it as a versatile scaffold for drug discovery across multiple disease areas. As research continues to uncover new biological targets and mechanisms,this compound will undoubtedly play an important role in shaping future pharmaceutical innovations.